Cas no 1806631-68-4 (3-Ethoxy-2-(3-oxopropyl)mandelic acid)

• Product Name: 3-Ethoxy-2-(3-oxopropyl)mandelic acid
• CAS No: 1806631-68-4
• MF: C₁₃H₁₆O₅
• MW: 252.263144493103
• CID: 4797266
• Update Time: 2025-06-27

3-Ethoxy-2-(3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxy-2-(3-oxopropyl)mandelic acid

• Inchi： 1S/C13H16O5/c1-2-18-11-7-3-5-10(12(15)13(16)17)9(11)6-4-8-14/h3,5,7-8,12,15H,2,4,6H2,1H3,(H,16,17)
• InChI Key： VQTSBYFXBQPUDR-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC(C(C(=O)O)O)=C1CCC=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 279
• XLogP3: 0.9
• Topological Polar Surface Area: 83.8

Additional information on 3-Ethoxy-2-(3-oxopropyl)mandelic acid

Introduction to 3-Ethoxy-2-(3-oxopropyl)mandelic Acid (CAS No. 1806631-68-4) and Its Emerging Applications in Chemical and Pharmaceutical Research

3-Ethoxy-2-(3-oxopropyl)mandelic acid, identified by the chemical compound identifier CAS No. 1806631-68-4, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and synthetic biology. This molecule, characterized by its unique structural framework comprising an ethoxy group, a propylidene oxide moiety, and a mandelic acid backbone, exhibits a distinct set of chemical properties that make it a promising candidate for various biochemical and pharmacological investigations. The compound’s structural complexity and functional diversity have positioned it as a subject of interest for researchers exploring novel therapeutic agents and biochemical pathways.

The ethoxy substituent at the third carbon position introduces a hydrophilic character to the molecule, enhancing its solubility in polar solvents while maintaining interactions with biological targets. This property is particularly advantageous in drug design, where optimal solubility is often a critical factor for bioavailability and efficacy. Additionally, the (3-oxopropyl) group contributes to the molecule’s reactivity, enabling participation in various organic transformations such as nucleophilic additions and condensations. These chemical features make 3-Ethoxy-2-(3-oxopropyl)mandelic acid a versatile building block for synthesizing more complex derivatives with tailored biological activities.

In recent years, advancements in computational chemistry and high-throughput screening have facilitated the identification of novel pharmacophores within complex molecular architectures. The structural motifs present in 3-Ethoxy-2-(3-oxopropyl)mandelic acid have been computationally analyzed to predict potential interactions with biological receptors. These studies suggest that the compound may exhibit inhibitory effects on certain enzyme families involved in metabolic pathways relevant to inflammation and oxidative stress. Such findings align with current trends in drug discovery, where targeting multifunctional proteins holds promise for developing treatments against chronic diseases.

Experimental investigations have further elucidated the biochemical profile of this compound. In vitro studies indicate that 3-Ethoxy-2-(3-oxopropyl)mandelic acid demonstrates moderate binding affinity to enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key mediators of inflammatory responses. Preliminary pharmacokinetic studies suggest favorable absorption, distribution, metabolism, and excretion (ADME) properties, reinforcing its potential as a lead compound for further optimization. These results are particularly intriguing given the ongoing efforts to develop next-generation anti-inflammatory agents with improved selectivity and reduced side effects.

The synthesis of 3-Ethoxy-2-(3-oxopropyl)mandelic acid presents an interesting challenge due to its intricate stereochemistry. Traditional synthetic routes involve multi-step sequences requiring precise control over reaction conditions to achieve high enantiomeric purity. Recent methodological developments have introduced catalytic asymmetric strategies that enhance efficiency while minimizing waste generation. These innovations not only streamline the production process but also align with sustainable chemistry principles, reducing the environmental impact of pharmaceutical manufacturing.

Beyond its pharmaceutical applications, 3-Ethoxy-2-(3-oxopropyl)mandelic acid has shown potential in material science research. Its ability to undergo polymerization reactions under controlled conditions makes it a candidate for developing novel biodegradable polymers with applications in tissue engineering and drug delivery systems. The incorporation of functional groups into polymer backbones can modulate material properties, leading to tailored solutions for biomedical implants and scaffolds.

The integration of machine learning models has accelerated the discovery of new derivatives by predicting structural modifications that enhance biological activity. Predictive models trained on large datasets of similar compounds have identified structural analogs of 3-Ethoxy-2-(3-oxopropyl)mandelic acid that may exhibit enhanced potency or selectivity against specific disease targets. This data-driven approach complements traditional experimental screening methods, enabling more rapid identification of promising candidates for further development.

The future prospects of 3-Ethoxy-2-(3-oxopropyl)mandelic acid are closely tied to advancements in interdisciplinary research methodologies. Combining insights from computational chemistry, synthetic organic chemistry, and biochemistry will be essential for unlocking its full potential. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to novel therapeutics with significant societal benefits.

In conclusion, 3-Ethoxy-2-(3-oxopropyl)mandelic acid (CAS No. 1806631-68-4) represents a structurally intriguing compound with broad applications across chemical biology and medicinal chemistry. Its unique combination of functional groups offers opportunities for designing molecules with tailored biological activities, while its synthetic accessibility allows for rapid exploration of structural derivatives through both experimental and computational approaches.